Cas no 59036-89-4 (ethyl 2,4-diethoxybenzoate)

• Product Name: ethyl 2,4-diethoxybenzoate
• CAS No: 59036-89-4
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 949487
• PubChem ID: 24877608
• Update Time: 2025-06-14

ethyl 2,4-diethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,4-diethoxybenzoate
• 2,4-Diaethoxy-benzoesaeure-aethylester
• 2,4-Diethoxybenzoesaeureethylester
• 2,4-diethoxy-benzoic acid ethyl ester
• Benzoic acid,2,4-diethoxy-,ethyl ester
• Ethyl 2,4-diethoxybenzoate #
• DTXSID80342930
• XCKIALVAGKRVNP-UHFFFAOYSA-N
• Benzoic acid, 2,4-diethoxy-, ethyl ester
• Ethyl 2,4-diethoxybenzoate, 97%
• AKOS015889015
• 59036-89-4
• G82781

• MDL： MFCD03427021
• Inchi： 1S/C13H18O4/c1-4-15-10-7-8-11(13(14)17-6-3)12(9-10)16-5-2/h7-9H,4-6H2,1-3H3
• InChI Key： XCKIALVAGKRVNP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=CC=1C(=O)OCC)OCC

Computed Properties

• Exact Mass: 238.12100
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.059 g/mL at 25 °C(lit.)
• Boiling Point: 120 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5195(lit.)
• PSA: 44.76000
• LogP: 2.66070

ethyl 2,4-diethoxybenzoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ethyl 2,4-diethoxybenzoate

Comprehensive Overview of Ethyl 2,4-Diethoxybenzoate (CAS No. 59036-89-4): Properties, Applications, and Industry Insights

Ethyl 2,4-diethoxybenzoate (CAS No. 59036-89-4) is a specialized organic compound widely recognized for its versatile applications in fragrances, pharmaceuticals, and agrochemicals. This ester derivative of benzoic acid features a unique molecular structure with ethoxy substituents at the 2- and 4-positions, enhancing its solubility and reactivity. As demand for sustainable and high-performance chemicals grows, this compound has garnered attention for its role in green chemistry initiatives and bio-based product development.

In the fragrance industry, ethyl 2,4-diethoxybenzoate serves as a key intermediate for synthesizing floral and fruity scent profiles. Its stability under varying pH conditions makes it ideal for long-lasting perfumes and cosmetic formulations. Recent trends show a surge in searches for "natural-like aroma chemicals" and "eco-friendly fragrance additives," aligning with this compound's potential to replace traditional petrochemical-derived ingredients. Researchers are also exploring its use in controlled-release systems, where its slow degradation rate can optimize scent longevity.

From a pharmaceutical perspective, CAS No. 59036-89-4 has shown promise as a building block for drug discovery. Its diethoxy groups facilitate selective modifications, enabling the creation of targeted bioactive molecules. Current studies investigate its derivatives for anti-inflammatory and antimicrobial properties, addressing global health challenges like antibiotic resistance. Industry forums frequently discuss "benzoate-based drug delivery" and "modified ester prodrugs," highlighting the relevance of this compound in modern therapeutics.

The agrochemical sector utilizes ethyl 2,4-diethoxybenzoate in formulating plant growth regulators and pesticide synergists. Its ability to enhance the bioavailability of active ingredients aligns with the growing demand for "precision agriculture solutions." With increasing regulatory scrutiny on conventional pesticides, this compound offers a balance between efficacy and environmental safety. Recent patents describe its incorporation into biodegradable adjuvant systems, a hot topic in sustainable farming discussions.

Technological advancements in synthesis methods have improved the commercial viability of CAS No. 59036-89-4. Catalytic esterification and microwave-assisted reactions now enable higher yields with reduced energy consumption—addressing the industry's focus on "green synthesis pathways." Analytical techniques like HPLC-MS and NMR ensure stringent quality control, meeting the standards of ISO-certified manufacturers. These developments respond to frequent search queries such as "high-purity ethyl benzoate suppliers" and "scalable ester production."

Market analysts project steady growth for ethyl 2,4-diethoxybenzoate, driven by its cross-industry utility. The compound's compatibility with bio-based solvents positions it favorably in circular economy models. As consumers prioritize "clean-label ingredients," manufacturers are reformulating products to incorporate such versatile intermediates. Future research may explore its potential in polymer plasticizers or specialty coatings, expanding its industrial footprint.

Regulatory compliance remains a critical consideration for users of CAS No. 59036-89-4. While not classified as hazardous under current GHS standards, proper handling guidelines emphasize storage in amber glass containers to prevent photodegradation. Safety data sheets (SDS) provide detailed protocols for workplace management, reflecting industry best practices for "non-toxic chemical handling."

In conclusion, ethyl 2,4-diethoxybenzoate exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted applications—from luxury fragrances to crop protection—demonstrate how molecular design can address contemporary challenges. As industries evolve toward greener alternatives, this compound stands out as a testament to the enduring value of tailored ester chemistry.